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Compound of Interest

Compound Name: GNE-886

Cat. No.: B607699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of GNE-886, a potent and selective inhibitor of the Cat Eye Syndrome

Chromosome Region Candidate 2 (CECR2) bromodomain. Adherence to these guidelines is

crucial for ensuring the stability, and activity of the compound for reproducible experimental

results.

Compound Information
GNE-886 is a small molecule inhibitor that selectively targets the bromodomain of CECR2, a

protein implicated in chromatin remodeling and DNA damage response.[1][2] It serves as a

valuable tool for studying the biological functions of CECR2 in various cellular processes.

Property Value Reference

Chemical Formula C28H30N6O3 [3]

Molecular Weight 498.59 g/mol [3]

CAS Number 2101957-05-3 [3][4]

Appearance Solid powder [3]

Biological Activity
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GNE-886 exhibits high potency and selectivity for the CECR2 bromodomain. It also shows

secondary activity against BRD9.

Target Assay IC50 / EC50 Reference

CECR2
Biochemical (TR-

FRET)
16 nM [1][5][6]

CECR2 Cellular ("dot" assay) 370 nM [1][3][5]

BRD9 Biochemical 1.6 µM [4][5][6]

BRD7
Biochemical

(BROMOscan)
KD = 1100 µM [1][3]

TAF1(2)
Biochemical

(BROMOscan)
KD = 0.62 µM [1][3]

TAF1L(2)
Biochemical

(BROMOscan)
KD = 2400 µM [1][3]

Solubility and Stock Solution Preparation
GNE-886 is readily soluble in dimethyl sulfoxide (DMSO).[3]

Materials:

GNE-886 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM DMSO Stock Solution:
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Equilibrate: Allow the GNE-886 vial to equilibrate to room temperature for at least 60 minutes

before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of GNE-886 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.986 mg of GNE-
886.

Solubilize: Add the appropriate volume of DMSO to the GNE-886 powder. For a 10 mM

stock, add 1 mL of DMSO to 4.986 mg of GNE-886.

Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid

dissolution if necessary.[5] Visually inspect the solution to ensure no particulates are present.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes in sterile, tightly sealed vials.[4][5]

Storage: Store the aliquoted stock solutions as recommended in the storage section below.

Storage and Stability
Proper storage is critical to maintain the integrity of GNE-886.
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Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C Up to 36 months

Keep desiccated

and protected

from light.

[3][4]

DMSO Stock

Solution
-20°C Up to 1 month

Protect from

light; avoid

repeated freeze-

thaw cycles.

[4][5]

DMSO Stock

Solution
-80°C Up to 6 months

Protect from

light; use within 6

months for

optimal activity.

[5]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the

stock on the day of use.[5]

Experimental Workflow for Cellular Assays
The following diagram illustrates a general workflow for utilizing the GNE-886 stock solution in

a typical cell-based experiment.

Stock Solution Preparation Cellular Experiment

Weigh GNE-886 Powder Dissolve in DMSO Aliquot & Store at -80°C Thaw Stock AliquotRetrieve for Experiment Prepare Working Dilution
in Cell Culture Medium Treat Cells with GNE-886 Incubate for a

Defined Period
Perform Cellular Assay

(e.g., Viability, Gene Expression)

Click to download full resolution via product page

Caption: Workflow for preparing and using GNE-886 in cellular experiments.

Mechanism of Action and Signaling Pathway
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GNE-886 functions by inhibiting the CECR2 bromodomain. Bromodomains are "reader"

domains that recognize acetylated lysine residues on histone tails and other proteins.[1][2]

CECR2 is a component of the CERF (CECR2-containing remodeling factor) chromatin

remodeling complex.[1][3] By binding to the CECR2 bromodomain, GNE-886 prevents its

interaction with acetylated histones, thereby modulating chromatin structure and gene

transcription. This can impact cellular processes such as the DNA damage response.[1][3]
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Caption: GNE-886 inhibits CECR2 interaction with acetylated histones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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